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Compound of Interest

Compound Name: boron;chromium

CAS No.: 12006-79-0

Cat. No.: B1582532

Get Quote

Executive Summary
In the realm of transition metal borides, Chromium Diboride (CrB₂) stands as the dominant

phase for industrial hard coatings due to its superior hardness (>20 GPa) and oxidation

resistance compared to its monoboride counterpart, Chromium Monoboride (CrB). While CrB₂

crystallizes in the hexagonal AlB₂-type structure, offering high stiffness and thermal stability,

CrB adopts an orthorhombic structure with generally lower mechanical performance. This guide

delineates the physicochemical distinctions between these two phases, providing experimental

workflows for their synthesis and characterization.

Structural & Mechanical Comparison
The fundamental difference between CrB and CrB₂ lies in their crystallography and boron

content, which directly dictates their mechanical response and chemical stability.
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Property CrB (Monoboride) CrB₂ (Diboride)
Performance

Implication

Crystal Structure Orthorhombic (Cmcm)
Hexagonal (P6/mmm,

AlB₂-type)

CrB₂ offers higher

symmetry and packing

density, contributing to

superior hardness.

Stoichiometry (B/Cr) 1.0 2.0

Higher boron content

in CrB₂ promotes rigid

B-B covalent bonding

networks.

Nano-Hardness (H) ~15 – 20 GPa 22 – 28 GPa

CrB₂ is the preferred

choice for wear-

resistant cutting tools.

Elastic Modulus (E) ~250 – 300 GPa 350 – 420 GPa

CrB₂ exhibits higher

stiffness, reducing

deformation under

load.

Oxidation Onset ~600°C ~900°C - 1000°C

CrB₂ forms a stable

passivation layer

(Cr₂O₃ + B₂O₃) more

effectively at elevated

temperatures.

Friction Coefficient 0.5 – 0.7 0.5 – 0.8

Both are relatively

high; often require

alloying (e.g., with C

or N) to lower friction.

Corrosion Resistance Moderate High

CrB₂ shows superior

inertness in acidic

environments

compared to TiB₂ and

CrB.
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Mechanistic Insight: The Boron Network
CrB₂: The structure consists of hexagonal sheets of boron atoms alternating with chromium

layers. The strong covalent

bonding within the boron sheets (similar to graphite but harder) is the primary driver of its
superhardness.

CrB: The boron atoms form zigzag chains rather than continuous sheets. This interruption in

the covalent network results in lower shear modulus and hardness compared to the diboride

phase.

Experimental Synthesis Protocol
To achieve phase-pure thin films, Direct Current Magnetron Sputtering (DCMS) is the industry

standard. Below is a validated protocol for depositing CrB₂ thin films, with notes on how to tune

for CrB.

Deposition Workflow (DCMS)
Equipment: Magnetron Sputtering System (Base pressure

Torr). Target: Stoichiometric CrB₂ (99.9% purity).

Step-by-Step Protocol:

Substrate Preparation:

Ultrasonic cleaning of Si(100) or WC-Co substrates in Acetone (10 min)

Isopropanol (10 min).

In-situ plasma etching: Ar+ plasma, -500V bias, 15 min to remove native oxides.

Deposition Parameters (CrB₂ Optimization):

Power Density: 5–8 W/cm² (DC).

Working Pressure: 0.4 – 0.8 Pa (Argon). Note: Lower pressure increases kinetic energy of

adatoms, densifying the film.
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Substrate Temperature: 300°C – 500°C. Essential for crystallinity.

Substrate Bias: -50V to -100V. Enhances ion bombardment for density.

Phase Tuning (CrB vs. CrB₂):

To obtain CrB₂: Use a stoichiometric CrB₂ target. The film tends to be slightly boron-

deficient due to scattering; compensate by lowering pressure.

To obtain CrB: Co-sputter using Cr and B targets, or use a CrB₂ target with high power

applied to a separate Cr target to dilute the boron content.

Synthesis Logic Diagram
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Figure 1: Standardized DC Magnetron Sputtering workflow for Chromium Boride thin films.

Characterization & Validation Workflow
Trustworthiness in data comes from a self-validating characterization loop.

Structural Validation (XRD)
Technique: X-Ray Diffraction (Grazing Incidence or Bragg-Brentano).

Marker for CrB₂: Look for the hexagonal (100), (101), and (001) peaks. Strong (001) texture

is common in high-quality films.
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Marker for CrB: Look for orthorhombic peaks. If the film is amorphous (common at low T),

XRD will show broad humps; confirm with TEM.

Mechanical Testing (Nanoindentation)
Protocol: Oliver-Pharr Method.

Critical Check: Indentation depth must be

of film thickness to avoid substrate artifacts.

Data Output: Extract Hardness (

) and Reduced Modulus (

).

Target for CrB₂:

GPa.[1][2]

Target for CrB:

GPa.[3]

Oxidation Resistance Test
Protocol: Thermogravimetric Analysis (TGA) or furnace annealing in air.

Metric: Measure oxide scale thickness or mass gain vs. Temperature.

Mechanism: CrB₂ forms a protective scale of Cr₂O₃ and B₂O₃. Above 1000°C, B₂O₃ may

evaporate, reducing protection. CrB oxidizes earlier due to less boron available to form the

glassy B₂O₃ seal.
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Key Differentiators

Application Requirement

High Temp (>800°C)?

Extreme Wear
(Cutting Tools)?

No

Select CrB2
(Hexagonal)

Yes (Oxidation Resistance)

Yes (H > 25 GPa)

Select CrB
(Orthorhombic)

No (Lower Cost/Toughness)

CrB2: B-B Sheets
(High Stiffness)

CrB: B Chains
(Lower Hardness)

Click to download full resolution via product page

Figure 2: Decision matrix for selecting between CrB and CrB₂ phases based on application

constraints.

Conclusion & Recommendation
For the vast majority of high-performance engineering applications, CrB₂ is the superior

candidate. Its hexagonal crystal structure facilitates a rigid boron network that delivers

exceptional hardness and oxidation resistance required for cutting tools and aerospace

coatings. CrB (monoboride) serves as a secondary phase, often appearing in sub-

stoichiometric depositions, but generally lacks the "superhard" characteristics of the diboride.
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Final Recommendation:

Choose CrB₂ for: Protective coatings on machining tools, high-temperature oxidation

barriers, and corrosion-resistant layers in marine environments.

Monitor Stoichiometry: During synthesis, ensure Boron/Chromium ratio

to avoid the formation of the softer CrB phase or Cr-rich stacking faults.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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